

The Biological Activity of SU5614: An In-depth Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *su5614*

Cat. No.: *B1233369*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Introduction

SU5614 is a synthetically derived small molecule inhibitor belonging to the indolinone class of compounds. It has garnered significant interest in oncological research due to its activity as a potent, ATP-competitive inhibitor of multiple receptor tyrosine kinases (RTKs). Dysregulation of RTK signaling is a common driver of cancer cell proliferation, survival, and angiogenesis.

SU5614 exhibits a dual mode of action by directly targeting cancer cells and the tumor microenvironment, primarily through the inhibition of key kinases involved in tumorigenesis and neo-vascularization. This technical guide provides a comprehensive overview of the biological activity of **SU5614**, including its target profile, impact on cellular signaling, and detailed experimental protocols for its investigation.

Core Mechanism of Action

SU5614 exerts its biological effects by binding to the ATP-binding pocket of the catalytic domain of specific protein tyrosine kinases. This competitive inhibition prevents the phosphorylation of downstream substrates, thereby blocking the activation of signaling cascades that are crucial for cell growth, proliferation, and survival. The primary targets of

SU5614 include Platelet-Derived Growth Factor Receptor (PDGFR), FMS-like Tyrosine Kinase 3 (FLT3), c-Kit, and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Data Presentation: Quantitative Inhibitory Activity of SU5614

The inhibitory potency of **SU5614** has been quantified against several key tyrosine kinases. The half-maximal inhibitory concentration (IC50) values provide a measure of the drug's efficacy against specific targets.

Target Kinase	IC50 (nM)	Assay Type/Context
FLT3 (Wild-Type)	10	Autophosphorylation assay[1]
FLT3 (ITD mutant)	10	Autophosphorylation assay[1]
FLT3 (V592A-D835N mutant)	300	Cellular assay
FLT3 (NPOS-D835N mutant)	1000	Cellular assay
c-Kit	-	Inhibition of SCF-induced tyrosine phosphorylation demonstrated[2]
VEGFR-2 (Flk-1)	-	Potent inhibition of VEGF-induced endothelial cell sprouting shown[2]
PDGFR	-	-


Note: A comprehensive kinase selectivity panel with IC50 values for **SU5614** against a wide range of kinases is not readily available in the public domain. The provided data is based on specific studies targeting the primary kinases of interest.

Impact on Cellular Signaling Pathways

SU5614's inhibition of its target kinases leads to the downregulation of several critical downstream signaling pathways.

FLT3 Signaling

In acute myeloid leukemia (AML) cells harboring activating FLT3 mutations, such as internal tandem duplications (FLT3-ITD), **SU5614** effectively inhibits the constitutive autophosphorylation of the FLT3 receptor. This leads to the suppression of downstream signaling pathways, including the STAT5 and MAPK/ERK pathways, which are crucial for the proliferation and survival of these cancer cells.




[Click to download full resolution via product page](#)

Inhibition of the FLT3 signaling pathway by **SU5614**.

c-Kit Signaling

SU5614 inhibits the stem cell factor (SCF)-induced tyrosine phosphorylation of the c-Kit receptor.[2] This is particularly relevant in c-Kit-expressing AML cells, where this inhibition leads to growth arrest and apoptosis.






[Click to download full resolution via product page](#)


Inhibition of the c-Kit signaling pathway by **SU5614**.

VEGFR-2 Signaling

By targeting VEGFR-2, **SU5614** potently inhibits VEGF-induced endothelial cell sprouting, a critical process in angiogenesis.[2] This anti-angiogenic activity contributes to its anti-tumor effects by limiting the blood supply to tumors.







[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf \[ncbi.nlm.nih.gov\]](#)
- [2. The protein tyrosine kinase inhibitor SU5614 inhibits FLT3 and induces growth arrest and apoptosis in AML-derived cell lines expressing a constitutively activated FLT3 - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [The Biological Activity of SU5614: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1233369/docs#the-biological-activity-of-su5614-an-in-depth-technical-guide\]](https://www.benchchem.com/product/b1233369/docs#the-biological-activity-of-su5614-an-in-depth-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

